8-Hydroxy-3,4-dihydroisoquinolin-1(2H)-one
Overview
Description
8-Hydroxy-3,4-dihydroisoquinolin-1(2H)-one, also known as 8-OH-DPAT, is a chemical compound that belongs to the class of isoquinolines. It is a potent and selective agonist for the serotonin receptor subtype 1A (5-HT1A). This compound has been widely used in scientific research to investigate the role of serotonin in various physiological and pathological processes.
Mechanism of Action
8-Hydroxy-3,4-dihydroisoquinolin-1(2H)-one acts as a potent and selective agonist for the 5-HT1A receptor. It binds to the receptor and activates a signaling pathway that leads to the inhibition of adenylyl cyclase and the opening of potassium channels. This results in the hyperpolarization of the cell membrane and the inhibition of neuronal firing.
Biochemical and Physiological Effects
The activation of 5-HT1A receptors by 8-Hydroxy-3,4-dihydroisoquinolin-1(2H)-one has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the release of dopamine, norepinephrine, and acetylcholine in certain brain regions. It also increases the levels of corticotropin-releasing hormone (CRH) and adrenocorticotropic hormone (ACTH) in the hypothalamus-pituitary-adrenal (HPA) axis.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 8-Hydroxy-3,4-dihydroisoquinolin-1(2H)-one in laboratory experiments is its high selectivity for the 5-HT1A receptor. This allows researchers to study the specific effects of serotonin on this receptor without interference from other receptors. However, one of the limitations of using 8-Hydroxy-3,4-dihydroisoquinolin-1(2H)-one is its short half-life, which requires frequent dosing in animal studies.
Future Directions
There are several potential future directions for the use of 8-Hydroxy-3,4-dihydroisoquinolin-1(2H)-one in scientific research. One area of interest is the role of serotonin in the regulation of social behavior and aggression. Another area of interest is the potential use of 8-Hydroxy-3,4-dihydroisoquinolin-1(2H)-one as a therapeutic agent for the treatment of anxiety and depression. Additionally, further research is needed to fully understand the biochemical and physiological effects of 8-Hydroxy-3,4-dihydroisoquinolin-1(2H)-one on the brain and other organ systems.
Synthesis Methods
The synthesis of 8-Hydroxy-3,4-dihydroisoquinolin-1(2H)-one involves the reaction of 1,2,3,4-tetrahydroisoquinoline with 4-nitrobenzaldehyde in the presence of sodium borohydride. The resulting 4-nitro-8-hydroxy-3,4-dihydroisoquinoline is then reduced with palladium on carbon to yield 8-Hydroxy-3,4-dihydroisoquinolin-1(2H)-one.
Scientific Research Applications
8-Hydroxy-3,4-dihydroisoquinolin-1(2H)-one has been extensively used in scientific research to study the function of serotonin receptors in various physiological and pathological processes. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. It has also been used to investigate the role of serotonin in the regulation of appetite, sleep, and circadian rhythms.
properties
IUPAC Name |
8-hydroxy-3,4-dihydro-2H-isoquinolin-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO2/c11-7-3-1-2-6-4-5-10-9(12)8(6)7/h1-3,11H,4-5H2,(H,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GXVQMSXDTPRITK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(=O)C2=C1C=CC=C2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40694563 |
Source
|
| Record name | 8-Hydroxy-3,4-dihydroisoquinolin-1(2H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40694563 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
135329-20-3 |
Source
|
| Record name | 8-Hydroxy-3,4-dihydroisoquinolin-1(2H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40694563 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 8-Hydroxy-3,4-dihydroisoquinolin-1(2H)-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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